(2-chlorobenzyl)(3,5-dimethoxyphenyl)amine

• IUPAC Name: N-[(2-chlorophenyl)methyl]-3,5-dimethoxyaniline
• InChI: InChI=1S/C15H16ClNO2/c1-18-13-7-12(8-14(9-13)19-2)17-10-11-5-3-4-6-15(11)16/h3-9,17H,10H2,1-2H3
• InChI Key: JPTCMQPGXCHIDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NCC2=CC=CC=C2Cl)OC
• Molecular Formula: C15H16ClNO2
• Molecular Weight: 277.74 g/mol

Description

(2-chlorobenzyl)(3,5-dimethoxyphenyl)amine, also known as DOC, is a synthetic compound that belongs to the phenethylamine class of drugs. It was first synthesized by Alexander Shulgin in 1970 and has since gained popularity in the research community for its unique chemical and physiological properties.

Mechanism of Action

The mechanism of action of (2-chlorobenzyl)(3,5-dimethoxyphenyl)amine is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor. This results in the activation of signaling pathways that lead to changes in neurotransmitter release and synaptic plasticity. The exact nature of these changes and their effects on behavior and cognition are still being studied.
Biochemical and Physiological Effects:
This compound has been shown to induce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to alter the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. These effects are thought to be responsible for the psychedelic and hallucinogenic properties of the compound.

Advantages and Limitations for Lab Experiments

One advantage of using (2-chlorobenzyl)(3,5-dimethoxyphenyl)amine in lab experiments is its high affinity for the 5-HT2A receptor, which makes it a valuable tool for studying the mechanisms of action of other drugs that target this receptor. However, one limitation is that the compound is highly potent and can be difficult to work with. This requires careful handling and dosing to avoid adverse effects.

Future Directions

There are several future directions for research on (2-chlorobenzyl)(3,5-dimethoxyphenyl)amine. One area of interest is its potential therapeutic applications in the treatment of mood disorders such as depression and anxiety. Another area of interest is its potential use as a tool for studying the neural mechanisms of consciousness and perception. Additionally, there is a need for further research on the long-term effects of the compound on brain function and behavior.

Synthesis Methods

The synthesis of (2-chlorobenzyl)(3,5-dimethoxyphenyl)amine involves the reaction of 2-chlorobenzyl chloride with 3,5-dimethoxyaniline in the presence of a base such as sodium hydroxide. The resulting product is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform. The synthesis method has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

(2-chlorobenzyl)(3,5-dimethoxyphenyl)amine has been used in various scientific research studies, including pharmacological and toxicological studies. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This makes it a valuable tool for studying the mechanisms of action of psychedelics and other psychoactive drugs that target the 5-HT2A receptor.